Cas no 92289-44-6 (1-(5-methyl-1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one)

• Product Name: 1-(5-methyl-1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one
• CAS No: 92289-44-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 1972010
• PubChem ID: 52911161
• Update Time: 2025-06-09

1-(5-methyl-1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1-phenyl-1,2,4-triazol-3-yl)ethanone
• 1-(5-Methyl-1-phenyl-1H-1,2,4-triazol-3-yl)ethanone
• ethanone, 1-(5-methyl-1-phenyl-1H-1,2,4-triazol-3-yl)-
• LogP
• 1-(5-methyl-1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one
• EN300-1666775
• DTXSID80680546
• DB-079278
• AKOS025394918
• 92289-44-6

• Inchi： 1S/C11H11N3O/c1-8(15)11-12-9(2)14(13-11)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： CFEJCYQQBWLPQI-UHFFFAOYSA-N
• SMILES： O=C(C)C1N=C(C)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 201.09
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.195
• Boiling Point: 387.894°C at 760 mmHg
• Flash Point: 188.392°C
• Refractive Index: 1.614